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Compound of Interest

Compound Name: Geranyl formate

Cat. No.: B089782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two structurally similar yet olfactively

distinct fragrance molecules: Geranyl Formate and Geranyl Acetate. This document outlines

their chemical and physical properties, olfactory profiles, and performance characteristics in

perfumery applications, supported by available data and detailed experimental methodologies.

Chemical and Physical Properties
Geranyl Formate and Geranyl Acetate are both esters of geraniol, a monoterpenoid alcohol.

Their differing acyl groups (formate vs. acetate) lead to variations in their molecular weight,

polarity, and consequently, their performance as fragrance ingredients.
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Property Geranyl Formate Geranyl Acetate

IUPAC Name
[(2E)-3,7-dimethylocta-2,6-

dienyl] formate

[(2E)-3,7-dimethylocta-2,6-

dienyl] acetate

CAS Number 105-86-2[1][2] 105-87-3

Molecular Formula C₁₁H₁₈O₂[1][2] C₁₂H₂₀O₂[3]

Molecular Weight 182.26 g/mol [1][2] 196.29 g/mol [3][4]

Appearance
Colorless to pale yellow

liquid[2]

Colorless to pale yellow oily

liquid[4]

Boiling Point ~216 °C[5] ~242 °C[3]

Olfactory Profile
The primary distinction between Geranyl Formate and Geranyl Acetate lies in their scent

profiles. The smaller, more reactive formate group in Geranyl Formate contributes to a fresher,

greener, and more diffusive character, while the acetate group imparts a sweeter, fruitier, and

softer aroma.

Olfactory Aspect Geranyl Formate Geranyl Acetate

Primary Scent

Fresh, green, rosy, leafy with a

slightly dry and woody

character.[6]

Sweet, fruity-floral with a

prominent rosy character.[4][7]

Nuanaces
Notes of neroli, tea rose, pear,

and citrus.[6]

Hints of pear, lavender, and a

subtle waxy, metallic

undertone.[4][7]

Diffusion
High, provides excellent lift in a

composition.
Moderate.

Perfumery Role

Top to middle note, used to

create fresh, natural, and

diffusive floral and citrus

accords.

Middle note, acts as a

sweetener and modifier in a

wide range of floral, fruity, and

herbaceous fragrances.[7]
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Performance Characteristics
The performance of a fragrance ingredient is determined by its volatility, substantivity (tenacity),

and stability. These parameters are crucial for predicting how a molecule will behave

throughout the evaporation curve of a perfume and in different product bases.

Performance Metric Geranyl Formate Geranyl Acetate

Volatility (Kovats' RI) 1305 (on a non-polar column)

Not explicitly found, but

generally considered less

volatile than Geranyl Formate.

Vapor Pressure Not explicitly found. ~0.07 mmHg at 20°C[4]

Tenacity on Smelling Strip ~13 hours[8] > 24 hours[7]

Stability (Hydrolysis)

Data not available, but

formates are generally more

susceptible to hydrolysis than

acetates.

Hydrolyzes completely in rat

plasma, liver S9 fraction, and

intestinal-fluid simulant within

0.5 hours. Retention in soap

formulations decreases to

approximately 60% after 24

hours.[4]

Experimental Protocols
To provide a framework for the quantitative comparison of fragrance ingredients like Geranyl
Formate and Geranyl Acetate, the following experimental protocols are described.

Volatility Assessment: Gas Chromatography-Mass
Spectrometry (GC-MS) with Headspace Analysis
This method allows for the determination of the relative volatility of fragrance ingredients.

Objective: To measure the concentration of the analyte in the vapor phase above a sample at a

constant temperature.

Methodology:
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Sample Preparation: Prepare solutions of Geranyl Formate and Geranyl Acetate at the

same concentration in a suitable low-volatility solvent (e.g., diethyl phthalate).

Incubation: Place a known volume of each solution in separate headspace vials and seal

them. Equilibrate the vials in a thermostatically controlled autosampler at a defined

temperature (e.g., 37°C) for a set period.

Injection: A heated gas-tight syringe is used to withdraw a sample of the headspace (vapor)

and inject it into the GC-MS system.

GC-MS Analysis: The components are separated on a non-polar capillary column with a

defined temperature program. The mass spectrometer is used for detection and

quantification.

Data Analysis: The peak area of each compound is proportional to its concentration in the

headspace. A higher peak area indicates greater volatility.

Substantivity (Tenacity) Evaluation: Sensory Analysis on
Skin
This protocol outlines a method for assessing the longevity of a fragrance material on human

skin.

Objective: To determine the time-course of the olfactory perception of a fragrance material after

application to the skin.

Methodology:

Panelist Selection: A panel of trained sensory assessors is used for the evaluation.

Sample Application: Apply a standardized amount of each material (e.g., 0.1 mL of a 10%

solution in ethanol) to a defined area on the forearms of the panelists.

Evaluation Intervals: Panelists evaluate the intensity of the scent at predetermined time

points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, 24 hours).[9]
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Intensity Rating: A labeled magnitude scale (LMS) or a simple numerical scale (e.g., 0-5,

where 0 is no odor and 5 is a very strong odor) is used to rate the perceived intensity.[10][11]

Data Analysis: The average intensity ratings at each time point are plotted to generate an

evaporation curve. The time at which the odor is no longer perceptible is recorded as the

tenacity.

Stability Assessment: Hydrolytic Stability in an Aqueous
Buffered Solution
This method evaluates the susceptibility of the esters to hydrolysis under controlled pH

conditions.

Objective: To determine the rate of degradation of Geranyl Formate and Geranyl Acetate in an

aqueous environment at a specific pH.

Methodology:

Sample Preparation: Prepare solutions of each ester in an aqueous buffer system at a

relevant pH (e.g., pH 5.5 for skin applications, or higher for soap-based products).

Incubation: The solutions are maintained at a constant temperature (e.g., 40°C) to accelerate

any potential degradation.

Sampling: Aliquots are taken at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).

Analysis: The concentration of the remaining ester at each time point is determined using a

suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)

with UV detection.

Data Analysis: The degradation kinetics are determined by plotting the concentration of the

ester versus time. The half-life of the compound under the specific conditions can then be

calculated.

Logical Relationship Diagram
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The following diagram illustrates the relationship between the chemical structure of Geranyl
Formate and Geranyl Acetate and their resulting olfactory and performance characteristics.

Chemical Structure

Resulting Esters

Properties & Performance

Geraniol

Geranyl_Formate

Esterification with

Geranyl_Acetate

Esterification with

Formic_Acid Acetic_Acid

Fresh, Green, Diffusive
(Higher Volatility, Shorter Tenacity)

Leads to

Sweet, Fruity, Softer
(Lower Volatility, Longer Tenacity)

Leads to

Click to download full resolution via product page

Structural differences dictating olfactory and performance characteristics.

Conclusion
Geranyl Formate and Geranyl Acetate, while derived from the same alcohol, offer distinct and

complementary profiles for the perfumer. Geranyl Formate is an excellent choice for

introducing a fresh, green, and diffusive top note, enhancing the natural character of floral and

citrus fragrances. In contrast, Geranyl Acetate provides a sweeter, fruitier, and more tenacious

heart to a composition, blending seamlessly to create smooth and rounded floral and fruity

accords. The choice between these two esters will be dictated by the desired olfactory effect,
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the required performance characteristics in a specific application, and the stability within the

product base. The experimental protocols outlined in this guide provide a robust framework for

conducting in-house comparative evaluations to inform formulation decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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